Cas no 60078-52-6 (2-amino-5-chloro-1H-Benzimidazole-1-ethanol)

• Product Name: 2-amino-5-chloro-1H-Benzimidazole-1-ethanol
• CAS No: 60078-52-6
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 1114719
• PubChem ID: 2951368
• Update Time: 2025-05-21

2-amino-5-chloro-1H-Benzimidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-1H-Benzimidazole-1-ethanol
• 60078-52-6
• SR-01000272862-1
• STK213135
• 2-(2-amino-5-chlorobenzimidazol-1-yl)ethanol
• 2-(2-amino-5-chloro-1H-benzimidazol-1-yl)ethanol
• SR-01000272862
• AT-057/43469260
• 2-(2-Amino-5-chloro-1H-benzo[d]imidazol-1-yl)ethan-1-ol
• 2-(2-amino-5-chloro-1H-benzo[d]imidazol-1-yl)ethanol

• Inchi： 1S/C9H10ClN3O/c10-6-1-2-8-7(5-6)12-9(11)13(8)3-4-14/h1-2,5,14H,3-4H2,(H2,11,12)
• InChI Key： YRNNZCWZBPZKLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N)N2CCO

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-5-chloro-1H-Benzimidazole-1-ethanol

Comprehensive Overview of 2-amino-5-chloro-1H-Benzimidazole-1-ethanol (CAS No. 60078-52-6)

2-amino-5-chloro-1H-Benzimidazole-1-ethanol (CAS No. 60078-52-6) is a specialized benzimidazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique amino-chloro-ethanol functional groups, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "benzimidazole synthesis", "chloro-substituted heterocycles", and "CAS 60078-52-6 applications", reflecting its relevance in modern chemistry.

The molecular structure of 2-amino-5-chloro-1H-Benzimidazole-1-ethanol features a benzimidazole core substituted with a chloro group at the 5-position and an ethanol moiety at the 1-position. This configuration enhances its reactivity and solubility, making it a versatile intermediate for organic synthesis. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. Searches for "benzimidazole derivatives in medicine" and "heterocyclic compound uses" underscore its importance in biomedical research.

In agrochemical applications, 2-amino-5-chloro-1H-Benzimidazole-1-ethanol is explored for its potential as a plant growth regulator or pesticide precursor. The compound's chloro-substituted structure contributes to its bioactivity, addressing trends in sustainable agriculture. Queries like "eco-friendly agrochemicals" and "chloro-benzimidazole efficacy" reflect user interest in environmentally conscious solutions. Its stability under varying pH conditions further supports its utility in formulation development.

Synthetic routes to 2-amino-5-chloro-1H-Benzimidazole-1-ethanol often involve cyclization reactions of ortho-phenylenediamine derivatives, followed by selective functionalization. Optimizing these processes is a key focus, as seen in searches for "efficient benzimidazole synthesis" and "CAS 60078-52-6 preparation". Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation are increasingly applied to improve yields and reduce waste, resonating with green chemistry principles.

Analytical characterization of this compound employs HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural confirmation. Researchers frequently inquire about "benzimidazole analytical methods" and "CAS 60078-52-6 spectral data", highlighting the need for reliable quality control. Its melting point (typically 180–185°C) and solubility profile (moderate in polar solvents) are critical parameters for industrial applications.

Emerging trends link 2-amino-5-chloro-1H-Benzimidazole-1-ethanol to cancer research, particularly in kinase inhibition studies. The compound's ability to modulate cellular pathways aligns with searches for "targeted therapy compounds" and "small molecule inhibitors". Computational modeling studies further explore its binding affinity to biological targets, a topic gaining traction in AI-driven drug discovery discussions.

Regulatory compliance and safety data for CAS No. 60078-52-6 are frequently requested, with users seeking "benzimidazole safety profiles" and "REACH compliance" information. Proper handling guidelines emphasize standard laboratory precautions, avoiding sensationalized risk descriptions while ensuring practical safety awareness.

Market analyses indicate rising demand for 2-amino-5-chloro-1H-Benzimidazole-1-ethanol in Asia-Pacific research hubs, correlating with searches for "specialty chemicals suppliers" and "bulk benzimidazole pricing". Its cost-effectiveness compared to analogous heterocycles contributes to its commercial viability, particularly for high-throughput screening applications.

Future research directions may explore its nanomaterial conjugation potential or biodegradation pathways, addressing sustainability concerns. The compound's versatility ensures continued relevance across disciplines, from medicinal chemistry to advanced material science, making CAS 60078-52-6 a persistent subject of scientific inquiry.